Cas no 5025-53-6 (5-bromo-6-methyl-2H-1,3-benzodioxole)

• Product Name: 5-bromo-6-methyl-2H-1,3-benzodioxole
• CAS No: 5025-53-6
• MF: C₈H₇BrO₂
• MW: 215.043981790543
• CID: 376637
• PubChem ID: 78728
• Update Time: 2025-07-25

5-bromo-6-methyl-2H-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole,5-bromo-6-methyl-
• 5-Bromo-6-methyl-1,3-benzodioxole
• EINECS 225-712-0
• DTXSID60198250
• SCHEMBL4594563
• AKOS023833300
• NS00032021
• EN300-192560
• Z1681359009
• 2-Brom-4,5-methylendioxytoluol
• COXSGYIDZGDCAR-UHFFFAOYSA-N
• 5-bromo-6-methyl-1,3-dioxaindane
• 2-bromo-4,5-(methylenedioxy)toluene
• 5-bromo-6-methylbenzo[d][1,3]dioxole
• 5025-53-6
• 5-bromo-6-methyl-2H-1,3-benzodioxole

• Inchi： 1S/C8H7BrO2/c1-5-2-7-8(3-6(5)9)11-4-10-7/h2-3H,4H2,1H3
• InChI Key： COXSGYIDZGDCAR-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1C)OCO2

Computed Properties

• Exact Mass: 213.96291
• Monoisotopic Mass: 213.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.615
• Boiling Point: 258.5°Cat760mmHg
• Flash Point: 117.8°C
• Refractive Index: 1.59
• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 5-bromo-6-methyl-2H-1,3-benzodioxole

Introduction to 5-bromo-6-methyl-2H-1,3-benzodioxole (CAS No. 5025-53-6)

5-bromo-6-methyl-2H-1,3-benzodioxole, identified by its Chemical Abstracts Service (CAS) number 5025-53-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural and functional properties. This compound belongs to the benzodioxole class, which is characterized by a fused benzene ring and an oxygen-containing heterocyclic structure. The presence of both bromine and methyl substituents on the benzodioxole core enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The structural framework of 5-bromo-6-methyl-2H-1,3-benzodioxole consists of a benzene ring linked to two oxygen atoms in a 1,3-dioxole arrangement, with a bromine atom at the 5-position and a methyl group at the 6-position. This specific substitution pattern imparts distinct electronic and steric properties, making it a versatile building block for the synthesis of more complex molecules. The compound’s stability under various chemical conditions, coupled with its ability to undergo selective functionalization, has positioned it as a key intermediate in the development of novel therapeutic agents.

In recent years, 5-bromo-6-methyl-2H-1,3-benzodioxole has been extensively studied for its potential applications in drug discovery and medicinal chemistry. Its benzodioxole core is known to exhibit pharmacological activity across multiple biological targets, including enzymes and receptors involved in inflammation, pain signaling, and neurochemical pathways. The bromine substituent, in particular, serves as a handle for further chemical modifications via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of diverse molecular architectures.

One of the most compelling aspects of 5-bromo-6-methyl-2H-1,3-benzodioxole is its utility in the synthesis of bioactive molecules with therapeutic potential. Researchers have leveraged its scaffold to develop analogs with enhanced efficacy and selectivity. For instance, derivatives of this compound have been explored as inhibitors of kinases and other enzymes implicated in cancer progression. The methyl group at the 6-position provides steric hindrance that can fine-tune binding interactions with biological targets, while the bromine atom allows for facile introduction of additional functional groups through palladium-catalyzed reactions.

The pharmaceutical industry has shown particular interest in 5-bromo-6-methyl-2H-1,3-benzodioxole due to its role as a precursor in the synthesis of small molecule drugs. Its incorporation into lead compounds has led to promising results in preclinical studies, where it demonstrated potential as an anti-inflammatory agent and as a modulator of central nervous system (CNS) activity. The compound’s ability to cross the blood-brain barrier has made it an attractive candidate for treating neurological disorders. Additionally, its structural similarity to known pharmacophores has facilitated rapid optimization through structure-activity relationship (SAR) studies.

Recent advancements in synthetic methodologies have further expanded the utility of 5-bromo-6-methyl-2H-1,3-benzodioxole. Transition-metal-catalyzed reactions have enabled efficient transformations of this intermediate into more complex scaffolds, including polycyclic systems and heterocycles with additional nitrogen or oxygen functionalities. These modifications have broadened the scope of possible derivatives and opened new avenues for drug discovery. Moreover, green chemistry approaches have been employed to improve the sustainability of synthetic routes involving 5-bromo-6-methyl-2H-1,3-benzodioxole, reducing waste generation and minimizing hazardous byproducts.

The biological activity of 5-bromo-6-methyl-2H-1,3-benzodioxole has also been investigated in detail. In vitro studies have revealed its interaction with various proteins and enzymes, suggesting multiple mechanisms of action. For example, it has been shown to inhibit certain cytochrome P450 enzymes involved in drug metabolism, which could influence its pharmacokinetic profile. Furthermore, its ability to modulate neurotransmitter receptors has sparked interest in its potential as an adjunct therapy for conditions such as depression and anxiety disorders.

The chemical synthesis of 5-bromo-6-methyl-2H-1,3-benzodioxole itself is well-documented and can be achieved through several routes. One common method involves the reaction of 2-hydroxybenzaldehyde derivatives with formic acid under acidic conditions, followed by bromination and methylation steps. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to construct the benzodioxole core from simpler precursors. These synthetic strategies highlight the compound’s accessibility and readiness for further derivatization.

The safety profile of 5-bromo-6-methyl-2H-1,3-benzodioxole is another critical consideration in its application within pharmaceutical research. While not classified as hazardous under standard laboratory conditions, appropriate handling protocols should be followed to ensure worker safety. Storage should be conducted in cool, dry environments away from incompatible substances such as strong oxidizers or bases that could lead to decomposition or hazardous reactions.

In conclusion,5-bromo-6-methyl-H_1_3_benzo_dio_xo_le_ (CAS No._50_25_53_6)_represents_a_valuable_intermediate_in_medicinal_chemistry_with_promise_for_future_drug_development._Its_structural_properties_and_functional_substituents_make_it_a_flexible_scaffold_for_creating_diverse_bioactive_molecules._Ongoing_research continues_to_uncover_new_applications_and_potential_therapeutic_usages,_underscoring_the_compound’s_significance_in_the_pharmaceutical_industry_and_beyond._